Cas no 338425-15-3 (<br>N-(3-Chloro-2-methyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3 -ylsulfanyl)-acetamide)

• Product Name: <br>N-(3-Chloro-2-methyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3 -ylsulfanyl)-acetamide
• CAS No: 338425-15-3
• MF: C₂₂H₁₈ClN₅OS
• MW: 435.929221630096
• CID: 3064229
• PubChem ID: 1150515
• Update Time: 2025-04-21

<br>N-(3-Chloro-2-methyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3 -ylsulfanyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(3-Chloro-2-methyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3 -ylsulfanyl)-acetamide
• AG-690/40751554
• AKOS000589212
• N-(3-chloro-2-methylphenyl)-2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• 338425-15-3
• N-(3-Chloro-2-methyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide
• N-(3-Chloro-2-methylphenyl)-2-((4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• MDL： MFCD02739811
• Inchi： 1S/C22H18ClN5OS/c1-15-18(23)8-5-9-19(15)25-20(29)14-30-22-27-26-21(16-10-12-24-13-11-16)28(22)17-6-3-2-4-7-17/h2-13H,14H2,1H3,(H,25,29)
• InChI Key： SMGSYKAWHJRJJN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(CSC1=NN=C(C2C=CN=CC=2)N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 435.0920591Da
• Monoisotopic Mass: 435.0920591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles